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Compound of Interest

Compound Name: 3,5-Dimethylhept-3-ene

Cat. No.: B097480 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethylhept-3-ene
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 3,5-Dimethylhept-3-ene (CAS No. 19549-93-0). Given the limited specific safety

data available for this compound, the following recommendations are based on best practices

for handling structurally similar flammable liquid hydrocarbons, such as its isomer 3-ethyl-2-

methylhept-2-ene. It is imperative to treat 3,5-Dimethylhept-3-ene as a flammable liquid and a

potential aspiration hazard.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 3,5-Dimethylhept-3-ene is not readily available,

it is prudent to assume it shares hazards with similar alkenes. These hazards likely include:

Flammable Liquid: Alkenes of this molecular weight are typically flammable and can be

ignited by heat, sparks, or flames.

Aspiration Hazard: If swallowed, the liquid can be aspirated into the lungs, which can be

harmful or fatal.

Skin and Eye Irritation: Contact may cause irritation to the skin and eyes.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. All

personnel handling 3,5-Dimethylhept-3-ene must use the following equipment.
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PPE Category Item Material/Standard Specification

Eye and Face

Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 certified

A face shield should

be worn in situations

with a higher risk of

splashing.[1][2]

Hand Protection
Chemical-Resistant

Gloves
Nitrile or Viton®

Nitrile gloves are

suitable for incidental

contact. For extended

contact or immersion,

Viton® gloves are

recommended.

Always inspect gloves

for degradation or

punctures before use

and change them

frequently.[2]

Body Protection
Flame-Retardant

Laboratory Coat

Nomex® or treated

cotton

Must be made of a

non-flammable

material. Standard

polyester lab coats

are not suitable as

they can melt and

adhere to the skin in a

fire.[2]

Respiratory Protection NIOSH-approved

respirator with organic

vapor cartridges

Not generally required

for small-scale use in

a properly functioning

chemical fume hood.

[2] A risk assessment

should be performed

to determine the need

for respiratory

protection if working

outside a fume hood
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or with large

quantities.[2]

Footwear Closed-toe Shoes Non-porous material

Shoes must be made

of a non-porous

material to protect

against spills.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for minimizing the risks associated with

handling 3,5-Dimethylhept-3-ene.

1. Pre-Operational Checks:

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a
current certification.
Gather Materials: Assemble all necessary equipment (glassware, stir bars, etc.) and have
spill control materials (absorbent pads, sand) readily available.[2]
Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B fire
extinguisher (CO2 or dry chemical) are accessible and operational.[2]

2. Handling the Chemical:

Don PPE: Put on all required personal protective equipment as outlined in the table above.
[2]
Container Inspection: Before opening, inspect the container for any signs of damage or
leakage.[2]
Grounding: When transferring from a larger container (greater than 1 liter), ensure that both
the source and receiving containers are grounded and bonded to prevent the buildup of
static electricity, which can ignite flammable vapors.[2][3]
Dispensing: Carefully dispense the required amount of the chemical within the chemical
fume hood. Use a funnel for transfers between containers to minimize the risk of spills.[2]
Keep Containers Closed: Keep containers tightly closed when not in use to prevent the
release of flammable vapors.[3][4]
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3. Emergency Procedures:

Spill: For small spills within a chemical fume hood, use an absorbent material to contain and
clean up the spill. Place the used absorbent in a sealed bag and dispose of it as hazardous
solid waste. For larger spills, evacuate the area and contact your institution's emergency
response team.[2]
Fire: Use a Class B (e.g., CO2 or dry chemical) fire extinguisher. Do not use water as it may
spread the flammable liquid.[2]
Exposure:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[2]
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]
Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.
Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3,5-Dimethylhept-3-ene is crucial to prevent environmental contamination

and ensure safety.

1. Waste Segregation and Collection:

Dedicated Waste Container: Collect all waste containing 3,5-Dimethylhept-3-ene in a
designated, properly labeled, and sealable container. The container should be made of a
material compatible with flammable hydrocarbons.[5]
Avoid Mixing: Do not mix 3,5-Dimethylhept-3-ene waste with other waste streams,
particularly incompatible chemicals such as oxidizers.[5]

2. Waste Storage:

Satellite Accumulation Area (SAA): Store the sealed waste container in a designated satellite
accumulation area.[5] This area should be a well-ventilated, cool, and dry location away from
direct sunlight and heat sources.[5]
Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" and
the full chemical name: "3,5-Dimethylhept-3-ene".[6][7]
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3. Final Disposal:

Manifesting: Complete all required hazardous waste manifests or tags as per your
institution's and local regulations. The tag should accurately reflect the contents of the waste
container.[5]
Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through
your institution's Environmental Health and Safety (EH&S) department or a licensed
hazardous waste disposal contractor.
Prohibition: Never dispose of 3,5-Dimethylhept-3-ene by pouring it down the drain or
discarding it with regular trash.[5]
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Caption: Workflow for the safe handling and disposal of 3,5-Dimethylhept-3-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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